Cas no 134962-48-4 (D-erythro-N,N,N-Trimethylsphingosine Chloride)

• Product Name: D-erythro-N,N,N-Trimethylsphingosine Chloride
• CAS No: 134962-48-4
• MF: C₂₁H₄₄ClNO₂
• MW: 378.032566070557
• CID: 1060000
• PubChem ID: 14889582
• Update Time: 2025-06-08

D-erythro-N,N,N-Trimethylsphingosine Chloride Chemical and Physical Properties

Names and Identifiers

• D-erythro-N,N,N-Trimethylsphingosine Chloride
• D-erythro-N,N,N-Trim
• [(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]-trimethylazanium,chloride
• 134962-48-4
• DTXSID90565017
• [(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]-trimethylazanium;chloride
• (2S,3R,4E)-1,3-Dihydroxy-N,N,N-trimethyloctadec-4-en-2-aminium chloride

• Inchi： 1S/C21H44NO2.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(24)20(19-23)22(2,3)4;/h17-18,20-21,23-24H,5-16,19H2,1-4H3;1H/q+1;/p-1/b18-17+;/t20-,21+;/m0./s1
• InChI Key： OBTLGDGOHFHYNH-DSQFUKAXSA-M
• SMILES： [Cl-].O[C@H](/C=C/CCCCCCCCCCCCC)[C@H](CO)[N+](C)(C)C

Computed Properties

• Exact Mass: 377.30600
• Monoisotopic Mass: 377.3060573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 297
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Melting Point: 72-74°C
• Stability/Shelf Life: Store in Freezer
• PSA: 40.46000
• LogP: 1.67570